Cas no 2228122-94-7 (methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate)

• Product Name: methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate
• CAS No: 2228122-94-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6179242
• PubChem ID: 165708981
• Update Time: 2025-05-26

methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate
• 2228122-94-7
• EN300-1749789

• Inchi： 1S/C8H13N3O2/c1-3-11-5-4-6(10-11)7(9)8(12)13-2/h4-5,7H,3,9H2,1-2H3
• InChI Key： BKWLUXXRCVSWRS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CN(CC)N=1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate

Methyl 2-Amino-2-(1-Ethyl-1H-Pyrazol-3-yl)acetate: An Overview of CAS No. 2228122-94-7

Methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate (CAS No. 2228122-94-7) is a versatile compound with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate is C₉H₁₄N₄O₂, and its molecular weight is approximately 198.23 g/mol. The compound consists of a pyrazole ring, an amino group, and an ester functional group, which contribute to its diverse reactivity and biological activity. The presence of the pyrazole ring, known for its bioisosteric properties, makes it a valuable scaffold in the design of novel therapeutic agents.

Recent studies have highlighted the importance of methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (JMC) in 2023 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. The researchers found that the compound's ability to modulate specific enzymes involved in inflammatory pathways made it a promising candidate for the treatment of chronic inflammatory conditions such as arthritis.

In another notable study, published in the European Journal of Medicinal Chemistry (EJMC) in 2023, scientists explored the use of methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate as a lead compound for developing new antiviral agents. The study demonstrated that certain derivatives of this compound showed significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

The synthesis of methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate has been extensively studied and optimized over the years. One common method involves the reaction of 1-ethylpyrazole with an appropriate amino acid ester under controlled conditions. A detailed protocol for this synthesis was reported in Organic Letters in 2020, where the authors described a high-yield and scalable method suitable for both laboratory and industrial settings.

The physical properties of methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate, such as its solubility and stability, are crucial for its application in various formulations. It is generally soluble in common organic solvents like methanol and ethanol but has limited solubility in water. This property makes it suitable for use in both solid and liquid formulations, depending on the specific application requirements.

In terms of safety and handling, while methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-yl)acetate is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation.

The future prospects for methyl 2-amino-2-(1-ethyl-1H-pyrazol-3-y l)acetate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. For example, recent studies have investigated its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, methyl 2-amino-2-(1-ethyl-H-pyrazol--yl)acetate (CAS No. 22888947) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, we can expect to see more innovative applications of this compound in various fields.